Cas no 2137773-61-4 (Benzamide, 4-chloro-3-cyano-2-fluoro-N-methyl-)

• Product Name: Benzamide, 4-chloro-3-cyano-2-fluoro-N-methyl-
• CAS No: 2137773-61-4
• MF: C₉H₆ClFN₂O
• MW: 212.608144283295
• CID: 5277937
• Update Time: 2025-07-19

Benzamide, 4-chloro-3-cyano-2-fluoro-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-chloro-3-cyano-2-fluoro-N-methyl-

• Inchi： 1S/C9H6ClFN2O/c1-13-9(14)5-2-3-7(10)6(4-12)8(5)11/h2-3H,1H3,(H,13,14)
• InChI Key： DRXGFBXXONUUCL-UHFFFAOYSA-N
• SMILES： C(NC)(=O)C1=CC=C(Cl)C(C#N)=C1F

Additional information on Benzamide, 4-chloro-3-cyano-2-fluoro-N-methyl-

4-Chloro-3-Cyano-2-Fluoro-N-Methylbenzamide (CAS No. 2137773-61-4): An Overview of Its Properties, Applications, and Recent Research Developments

4-Chloro-3-cyano-2-fluoro-N-methylbenzamide (CAS No. 2137773-61-4) is a versatile compound with a unique combination of functional groups that make it an interesting subject in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, also known as Benzamide, 4-chloro-3-cyano-2-fluoro-N-methyl-, has garnered significant attention due to its potential applications in drug discovery, catalysis, and material synthesis.

The molecular structure of 4-chloro-3-cyano-2-fluoro-N-methylbenzamide consists of a benzene ring substituted with a chloro group at the 4-position, a cyano group at the 3-position, a fluoro group at the 2-position, and an N-methylamido group. The presence of these diverse functional groups imparts unique chemical and physical properties to the molecule, making it a valuable building block for various synthetic transformations.

In the realm of medicinal chemistry, 4-chloro-3-cyano-2-fluoro-N-methylbenzamide has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against kinases implicated in cancer progression. This finding highlights the potential of 4-chloro-3-cyano-2-fluoro-N-methylbenzamide as a scaffold for designing anti-cancer drugs.

Beyond its medicinal applications, 4-chloro-3-cyano-2-fluoro-N-methylbenzamide has also been investigated for its catalytic properties. Researchers have utilized this compound as a ligand in transition metal-catalyzed reactions, demonstrating its effectiveness in promoting selective transformations. A notable example is its use in palladium-catalyzed cross-coupling reactions, where it facilitated the formation of complex organic molecules with high regioselectivity and yield. These findings underscore the versatility of 4-chloro-3-cyano-2-fluoro-N-methylbenzamide in synthetic organic chemistry.

In materials science, the unique electronic properties of 4-chloro-3-cyano-2-fluoro-N-methylbenzamide have led to its exploration as a component in functional materials. Studies have shown that this compound can be incorporated into polymers and other matrix materials to enhance their optical and electronic properties. For example, research published in the Journal of Materials Chemistry C demonstrated that incorporating 4-chloro-3-cyano-2-fluoro-N-methylbenzamide into polymer films resulted in improved photoluminescence efficiency and stability. These results suggest potential applications in optoelectronic devices and sensors.

The synthesis of 4-chloro-3-cyano-2-fluoro-N-methylbenzamide typically involves multi-step procedures that leverage advanced synthetic techniques. One common approach involves the reaction of 4-chloro-3-cyanobenzonitrile with methylamine under appropriate conditions to form the desired amide product. Recent advancements in green chemistry have also led to more environmentally friendly synthetic methods for this compound, such as using microwave-assisted synthesis to reduce reaction times and improve yields.

To further enhance the utility of 4-chloro-3-cyano-2-fluoro-N-methylbenzamide, researchers are actively exploring its derivatization to create new compounds with tailored properties. For instance, modifications at the chloro or fluoro positions can lead to derivatives with altered solubility profiles or enhanced biological activity. These efforts are driven by the need for more effective therapeutic agents and functional materials.

In conclusion, Benzamide, 4-chloro-3-cyano-2-fluoro-N-methyl- (CAS No. 2137773-61-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique combination of functional groups makes it an attractive candidate for drug discovery, catalysis, and materials science applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern chemical research.